3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one 3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity.
Brand Name: Vulcanchem
CAS No.: 20526-97-0
VCID: VC0195399
InChI: InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H
SMILES: C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O
Molecular Formula: C15H9ClO2
Molecular Weight: 256.68 g/mol

3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one

CAS No.: 20526-97-0

Impurities

VCID: VC0195399

Molecular Formula: C15H9ClO2

Molecular Weight: 256.68 g/mol

Purity: > 95%

3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one - 20526-97-0

CAS No. 20526-97-0
Product Name 3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one
Molecular Formula C15H9ClO2
Molecular Weight 256.68 g/mol
IUPAC Name 3-[(4-chlorophenyl)methylidene]-2-benzofuran-1-one
Standard InChI InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H
Standard InChIKey OHRFHJYUEWVXBD-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O
Canonical SMILES C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O
Description Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 3-[(4-chlorophenyl)methylene]phthalide; 3-[1-(4-Chloro-phenyl)-meth-(Z)-ylidene]-3H-isobenzofuran-1-one; 3-(4-Chlorobenzal)phthalide; 4-Chlorobenzylidene phthalide
PubChem Compound 89347
Last Modified Nov 11 2021
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